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Compound of Interest

Compound Name: Trovafloxacin mesylate

Cat. No.: B15559033 Get Quote

Trovafloxacin Mesylate: An In-depth Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical and physical

properties of Trovafloxacin mesylate. It includes detailed experimental protocols for key

analytical methods, a summary of quantitative data in a structured tabular format, and

visualizations of its mechanism of action and analytical workflow to facilitate understanding and

application in a research and development setting.

Chemical and Physical Properties
Trovafloxacin mesylate is the methanesulfonate salt of trovafloxacin, a synthetic broad-

spectrum fluoroquinolone antibiotic. Its chemical and physical characteristics are fundamental

to its formulation, stability, and pharmacokinetic behavior.

General Information
Chemical Name: 7-[(1S,5R)-6-amino-3-azabicyclo[3.1.0]hexan-3-yl]-1-(2,4-difluorophenyl)-6-

fluoro-4-oxo-1,8-naphthyridine-3-carboxylic acid;methanesulfonic acid[1][2]

CAS Number: 147059-75-4[1][2][3][4][5]
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Molecular Formula: C₂₀H₁₅F₃N₄O₃ · CH₄O₃S

Appearance: White to off-white powder[4]

Quantitative Data Summary
The key physicochemical properties of Trovafloxacin mesylate are summarized in the table

below.

Property Value Experimental Method

Molecular Weight 512.46 g/mol Mass Spectrometry[5]

Melting Point >250 °C (with decomposition)
Differential Scanning

Calorimetry (DSC)[4]

pKa (at 25°C)
pKa₁: 5.87 (carboxylic

acid)pKa₂: 8.09 (amino group)
Potentiometric Titration[6]

Solubility

Water: Soluble (to 50

mM)DMSO: Soluble (to 100

mM)

Equilibrium Solubility

Method[2]

UV Absorption (λmax) 275 nm
UV-Visible

Spectrophotometry[7]

Experimental Protocols
Detailed methodologies for the characterization of Trovafloxacin mesylate are crucial for

obtaining reliable and reproducible data.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
This protocol describes a reverse-phase HPLC method for the determination of the purity of

Trovafloxacin mesylate.

Instrumentation: A standard HPLC system equipped with a UV detector.
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Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Mobile Phase: A filtered and degassed mixture of a phosphate buffer and acetonitrile. A

typical mobile phase consists of 0.04 M phosphoric acid, acetonitrile, tetrabutylammonium

hydroxide, and 0.005 M dibutyl amine phosphate (83:16.85:0.05:0.1, v/v), with the pH

adjusted to 3.[7]

Flow Rate: 1.0 mL/min.

Column Temperature: 30 °C.

Detection: UV detection at 275 nm.[7]

Injection Volume: 10-20 µL.

Procedure:

Prepare a standard solution of Trovafloxacin mesylate of known concentration in the

mobile phase.

Prepare the sample solution by accurately weighing and dissolving the Trovafloxacin
mesylate in the mobile phase to a similar concentration as the standard.

Filter both solutions through a 0.45 µm syringe filter.

Inject the standard and sample solutions into the chromatograph.

The purity of the sample is calculated by comparing the peak area of the analyte in the

sample chromatogram to that of the standard.

pKa Determination by Potentiometric Titration
This method outlines the determination of the acid dissociation constants (pKa) of

Trovafloxacin mesylate.

Instrumentation: A calibrated potentiometer with a pH electrode.
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Titrants: Standardized 0.1 M hydrochloric acid (HCl) and 0.1 M sodium hydroxide (NaOH)

solutions.

Sample Preparation:

Accurately weigh and dissolve Trovafloxacin mesylate in a suitable solvent, such as a

methanol-water or acetonitrile-water binary mixture, to a concentration of approximately 1

mM.[8][9]

Maintain a constant ionic strength using a background electrolyte like 0.15 M potassium

chloride (KCl).[8]

Procedure:

Calibrate the pH meter using standard buffers.

Place the sample solution in a thermostated vessel and immerse the pH electrode.

Titrate the solution with the standardized acid or base, adding small increments of the

titrant.[9]

Record the pH value after each addition, allowing the reading to stabilize.

Continue the titration past the equivalence points.

The pKa values are determined from the titration curve, typically by identifying the pH at

the half-equivalence points or by analyzing the first and second derivatives of the curve.

[10]

Mechanism of Action
Trovafloxacin mesylate exerts its bactericidal effects by targeting and inhibiting two essential

bacterial enzymes: DNA gyrase and topoisomerase IV. This dual-targeting mechanism is

crucial for its broad-spectrum activity. The inhibition of these enzymes leads to the disruption of

DNA replication, transcription, and repair, ultimately resulting in bacterial cell death.[11][12]
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Caption: Trovafloxacin mesylate's mechanism of action.

Analytical Workflow
A typical analytical workflow for the quality control of Trovafloxacin mesylate involves a series

of tests to confirm its identity, purity, and other critical quality attributes.
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Caption: Quality control workflow for Trovafloxacin mesylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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